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An Objective Comparison of Tungsten, Titanium, and Cobalt Chrome for Scientific Applications

For researchers, scientists, and drug development professionals, the selection of materials is a
critical decision that can significantly impact experimental outcomes and product viability.
Tungsten, titanium, and cobalt chrome are three advanced materials often considered for
applications demanding high strength and durability. This guide provides an objective
comparison of their key mechanical and physical properties, supported by quantitative data and
standardized experimental protocols.

Comparative Analysis of Mechanical and Physical
Properties

The performance of these metals can be quantified through a range of mechanical tests. The
following tables summarize the key properties of tungsten (specifically tungsten carbide, a
common high-strength form), titanium alloys (such as Ti-6Al-4V), and cobalt chrome alloys (like
Co-Cr-Mo).
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Mechanical Property

Tungsten Carbide
(WC)

Titanium (Ti-6Al-4V)

Cobalt Chrome (Co-
Cr-Mo)

Tensile Strength

~1510[1][2][3]

900 - 1300[1][2]

1000 - 1500[2]

(MPa)
Yield Strength (MPa) ~1400 830 - 1100 550 - 1000
Fracture Toughness

7 - 15[4][5] 44 - 100 25-100
(MPa-m?/2)
Density (g/cm?3) 14.5 - 15.6[3] 4.43[6] 8.2-9.2

Table 1: Comparison of Core Mechanical Properties.

Hardness and

Tungsten Carbide

Titanium (Ti-6Al-4V)

Cobalt Chrome (Co-

Durability (WC) Cr-Mo)
Mohs Hardness 8.5 - 9.0[1][3] ~6.0[7] 7.0-8.0[7]
Vickers Hardness
1800 - 2400[4] ~350 ~400
(HV)
Rockwell C Hardness
~75[8] ~36[8] ~45
(HRC)
Scratch Resistance Excellent[1][9] Fair[9] Good to Excellent[9]

Corrosion Resistance

Good (binder
dependent)

Excellent[2]

Excellent[2]

Table 2: Comparison of Hardness and Durability Characteristics.

In-Depth Experimental Protocols

The data presented above is derived from standardized testing methodologies. Understanding

these protocols is essential for interpreting the results and designing further experiments.

Tensile and Yield Strength Testing (ASTM E8/ES8M)
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This test determines the strength and ductility of materials under uniaxial tensile stress.[10][11]

e Specimen Preparation: Test samples are machined into a "dog bone" shape with
standardized dimensions to ensure that failure occurs in the central gauge section.[12]

e Procedure:
o The cross-sectional area of the specimen’s gauge length is precisely measured.[13]

o The specimen is mounted into a universal testing machine. An extensometer is attached to
the gauge section to measure elongation.[10]

o Atensile load is applied at a controlled rate. Per ASTM ES8, for determining yield strength,
the rate of stress application in the linear elastic region should be between 1.15 and 11.5
MPa/sec.[12]

o The load and elongation are continuously recorded until the specimen fractures.
o Data Analysis:
o Yield Strength: The stress at which the material begins to deform plastically.

o Tensile Strength (Ultimate Tensile Strength): The maximum stress the material can
withstand before fracture.[11]

Hardness Testing

Hardness measures a material's resistance to localized plastic deformation such as scratching
or indentation.

» Rockwell Hardness (ASTM E18): This method measures the depth of an indentation
produced by a specific indenter under a given load.[14][15] A preliminary minor load is
applied, followed by a major load, and the hardness value is determined by the difference in
indentation depth.[16] For harder materials like these alloys, the Rockwell C scale (HRC) is
typically used, which employs a diamond indenter and a 150 kgf major load.[17]

e Vickers Microhardness (ASTM E384): This test is suitable for small or thin samples and
different microconstituents within a material.[18][19] It uses a square-based pyramid
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diamond indenter.[20][21] The diagonals of the resulting indentation are measured optically,
and the Vickers hardness number (HV) is calculated based on the load and the surface area
of the indentation.[20][21]

Scratch Resistance Testing (ASTM G171)

This test evaluates the resistance of a material's surface to scratching.[22][23]
e Procedure:
o Adiamond stylus with a specific hemispherical tip geometry is used.[23]

o The stylus is drawn across the material's surface at a constant, slow speed under a
constant normal force.[24]

o The resulting scratch track is examined.

o Data Analysis: The average width of the scratch is measured and used to calculate a scratch
hardness number. This method is intended to assess resistance to permanent deformation
from a single point.[23] Catastrophic fracture or delamination of the surface invalidates the
test for determining a scratch hardness number.[22]

Wear Testing (Pin-on-Disc Method - ASTM G99)

This method determines the wear of materials during sliding.[25][26]

» Apparatus: A pin or ball specimen is positioned perpendicular to a flat, rotating disc
specimen.[26]

e Procedure:
o The pin is pressed against the disc with a specific load.
o The disc rotates at a set speed for a predetermined sliding distance.[27]

o The test is conducted under nominally non-abrasive conditions, and the environment (e.g.,
dry, lubricated, in simulated body fluid) is controlled.[28]
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» Data Analysis: Wear is reported as volume loss for the pin and the disc, calculated from
mass loss and material density.[27] The coefficient of friction can also be determined during
the test.[25]

Corrosion Resistance Testing (ASTM F746)

This standard is a screening test to rank the resistance of metallic surgical implant materials to
pitting and crevice corrosion.[29][30][31]

e Procedure:

o A specimen of the material is placed in a testing solution, typically a saline solution that
simulates body fluid.[32]

o An electrochemical cell is set up, and the potential of the specimen is scanned.

o Data Analysis: The test identifies the potential at which the passive surface layer breaks
down, leading to pitting or crevice corrosion. This breakdown potential is used to rank the
material's corrosion resistance.[33]

Material Selection Pathway

The choice between tungsten, titanium, and cobalt chrome is dictated by the primary
requirements of the application. The following diagram illustrates a logical workflow for material
selection based on key performance criteria.
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Define Primary Application Requirement

Highest Wear/Scratch Resistance?

Tungsten Carbide
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=¥zt S ik li-to- It [Retitor (High Hardness, High Density, Brittle)

Biocompatibility & Corrosion Resistance Critical?

Balanced Properties Needed Lightyveight is a Pfiority

4
Cobalt Chrome Alloy
(Balanced Strength, Wear Resistance, Biocompatible)

Titanium Alloy
(Excellent Strength-to-Weight, Biocompatible)

Click to download full resolution via product page

Caption: A decision-making workflow for material selection.

Summary and Conclusion

Tungsten (Carbide): Offers the highest hardness and tensile strength, making it the superior
choice for applications where wear and scratch resistance are paramount.[1][2] However, its
high density and brittle nature can be limiting factors.[2]

Titanium (Alloys): Its key advantage is an excellent strength-to-weight ratio, coupled with
outstanding corrosion resistance and biocompatibility.[1][2] This makes it ideal for aerospace
and medical implant applications where weight is a critical consideration.[3]

Cobalt Chrome (Alloys): Provides a balanced profile of good strength, excellent wear and
corrosion resistance, and biocompatibility.[1][2] It is often preferred for medical implants that
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require high durability and longevity.[1]

The selection among these three high-performance materials should be based on a thorough
evaluation of the specific demands of the application. For researchers and scientists,
understanding the underlying properties and the standardized methods used to measure them
is crucial for making an informed choice that ensures the reliability and success of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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